Cas no 1806797-96-5 (2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile)

2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity in synthetic chemistry. Its structure combines an amino group, an iodine atom, and an acetonitrile moiety, making it a versatile intermediate for pharmaceutical and agrochemical applications. The difluoromethyl group enhances metabolic stability, while the iodine provides a handle for further functionalization via cross-coupling reactions. The electron-withdrawing nitrile group further modulates reactivity, facilitating nucleophilic substitutions or cyclizations. This compound is particularly valuable in the synthesis of fluorinated heterocycles, where its balanced steric and electronic properties enable precise molecular design. Suitable for controlled reactions under inert conditions, it requires careful handling due to its sensitivity.

2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile structure

1806797-96-5 structure

Product Name:2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile

CAS No:1806797-96-5

MF:C₈H₆F₂IN₃

MW:309.054620265961

CID:4810919

Update Time:2025-06-08

2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile
- Inchi： 1S/C8H6F2IN3/c9-7(10)5-3-14-8(13)6(11)4(5)1-2-12/h3,7H,1H2,(H2,13,14)
- InChI Key： UPPFTISLOUQZOT-UHFFFAOYSA-N
- SMILES： IC1=C(N)N=CC(C(F)F)=C1CC#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 1.4
Topological Polar Surface Area: 62.7

2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029068418-1g	2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile	1806797-96-5	97%	1g	$1,490.00	2022-03-31

2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile

Comprehensive Overview of 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile (CAS No. 1806797-96-5)

2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile (CAS No. 1806797-96-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, makes it particularly valuable for designing inhibitors and modulators targeting various biological pathways.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring the applications of 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of the difluoromethyl group is a key factor in improving lipophilicity and membrane permeability, which are critical for optimizing drug candidates.

Another area of interest is the compound's role in agrochemical innovation. Fluorinated compounds like 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile are increasingly used in the design of pesticides and herbicides due to their ability to resist degradation and enhance target specificity. This aligns with the growing focus on sustainable agriculture and reduced environmental impact, making it a hot topic among researchers and industry professionals.

From a synthetic chemistry perspective, the iodo substituent in 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This flexibility makes the compound a valuable building block for constructing complex molecular architectures, a feature highly sought after in medicinal chemistry.

The compound's CAS No. 1806797-96-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries often include terms like "synthesis of fluorinated pyridines" or "applications of difluoromethyl groups in drug design," highlighting the compound's interdisciplinary appeal. Additionally, its potential role in addressing global health challenges, such as antimicrobial resistance, has further amplified its significance.

Quality control and scalability are critical considerations for 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile. Advanced analytical techniques, including HPLC and NMR, are employed to ensure purity and consistency, which are paramount for reproducible research outcomes. Suppliers and manufacturers emphasize these aspects to meet the stringent requirements of pharmaceutical and agrochemical applications.

In summary, 2-Amino-5-(difluoromethyl)-3-iodopyridine-4-acetonitrile (CAS No. 1806797-96-5) represents a pivotal compound in modern chemical research. Its multifaceted applications, coupled with the rising demand for fluorinated heterocycles, position it as a key player in the development of next-generation therapeutics and agrochemicals. As research progresses, this compound is expected to unlock new possibilities in molecular design and innovation.